Cas no 905273-37-2 (5-Chloro-6-iodo-isoindole-1,3-dione)

• Product Name: 5-Chloro-6-iodo-isoindole-1,3-dione
• CAS No: 905273-37-2
• MF: C₈H₃ClINO₂
• MW: 307.472393274307
• CID: 6174675
• PubChem ID: 57753605
• Update Time: 2025-06-28

5-Chloro-6-iodo-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-iodo-isoindole-1,3-dione
• DTXSID301268335
• SCHEMBL3875801
• 5-Chloro-6-iodo-1H-isoindole-1,3(2H)-dione
• 5-chloro-6-iodoisoindole-1,3-dione
• 905273-37-2
• BMEYSSCNGIDWNG-UHFFFAOYSA-N

• Inchi： 1S/C8H3ClINO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13)
• InChI Key： BMEYSSCNGIDWNG-UHFFFAOYSA-N
• SMILES： IC1C(=CC2C(NC(C=2C=1)=O)=O)Cl

Computed Properties

• Exact Mass: 306.89
• Monoisotopic Mass: 306.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 2

Additional information on 5-Chloro-6-iodo-isoindole-1,3-dione

Introduction to 5-Chloro-6-iodo-isoindole-1,3-dione (CAS No. 905273-37-2)

5-Chloro-6-iodo-isoindole-1,3-dione, identified by the chemical identifier CAS No. 905273-37-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound belongs to the isoindole class, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole-like ring. The presence of both chloro and iodo substituents on the isoindole framework makes it a versatile intermediate, particularly in the development of novel bioactive molecules.

The structural features of 5-Chloro-6-iodo-isoindole-1,3-dione contribute to its reactivity and utility in synthetic chemistry. The electron-withdrawing nature of the chloro group and the electron-donating properties of the iodo substituent create a dynamic interplay that enhances its participation in various chemical transformations. This balance makes it an attractive building block for constructing more complex molecular architectures, including those relevant to medicinal chemistry.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated biological activities. Researchers have leveraged the scaffold of 5-Chloro-6-iodo-isoindole-1,3-dione to develop compounds with potential applications in oncology, inflammation, and infectious diseases. The compound's ability to serve as a precursor for further functionalization has been particularly valuable in generating libraries of novel molecules for high-throughput screening.

One of the most compelling aspects of 5-Chloro-6-iodo-isoindole-1,3-dione is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The iodine atom, in particular, facilitates palladium-catalyzed reactions such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse aryl or vinyl groups. These reactions are pivotal in constructing complex heterocycles, which are often found in biologically active natural products and synthetic drugs.

The pharmaceutical industry has been particularly keen on exploring isoindole derivatives due to their structural similarity to known bioactive agents. For instance, modifications of the 5-Chloro-6-iodo-isoindole-1,3-dione scaffold have led to the discovery of compounds with inhibitory activity against various enzymes and receptors. Such findings underscore the compound's importance as a pharmacophore and highlight its potential as a lead compound for drug discovery programs.

Recent advances in computational chemistry have further enhanced the utility of 5-Chloro-6-iodo-isoindole-1,3-dione. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding medicinal chemists in designing more effective derivatives. These computational approaches complement traditional experimental methods, providing a synergistic strategy for optimizing lead compounds.

The synthesis of 5-Chloro-6-iodo-isoindole-1,3-dione itself is an area of active research. While several synthetic routes have been reported, efforts continue to develop more efficient and scalable methodologies. These include catalytic processes that minimize waste and improve atom economy, aligning with green chemistry principles. Such innovations not only enhance the accessibility of the compound but also contribute to sustainable chemical practices.

Another exciting application of 5-Chloro-6-iodo-isoindole-1,3-dione lies in its use as a material for optoelectronic devices. The electronic properties of isoindole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Research has demonstrated that incorporating this compound into thin-film technologies can improve device performance, offering new possibilities for next-generation electronic applications.

The versatility of 5-Chloro-6-iodo-isoindole-1,3-dione extends beyond pharmaceuticals and materials science. Its reactivity also makes it valuable in agrochemical research, where isoindole derivatives have shown promise as herbicides or fungicides. By tailoring its structure through further chemical modifications, scientists can develop compounds tailored to specific agricultural needs.

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